Cas no 54415-29-1 (1-(2h-phenanthro[9,10-c]pyrazol-3-yl)ethanone)

• Product Name: 1-(2h-phenanthro[9,10-c]pyrazol-3-yl)ethanone
• CAS No: 54415-29-1
• MF: C₁₇H₁₂N₂O
• MW: 260.28998374939
• CID: 941147
• PubChem ID: 318640
• Update Time: 2025-04-19

1-(2h-phenanthro[9,10-c]pyrazol-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2h-phenanthro[9,10-c]pyrazol-3-yl)ethanone
• NSC-256400
• 54415-29-1
• NSC256400
• DTXSID80312517

• Inchi： 1S/C17H12N2O/c1-10(20)16-15-13-8-4-2-6-11(13)12-7-3-5-9-14(12)17(15)19-18-16/h2-9H,1H3,(H,18,19)
• InChI Key： GDJYFLTYFGWTBY-UHFFFAOYSA-N
• SMILES： O=C(C)C1=C2C(C3C=CC=CC=3C3C=CC=CC2=3)=NN1

Computed Properties

• Exact Mass: 260.09506
• Monoisotopic Mass: 260.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.335
• Boiling Point: 363.8°C at 760 mmHg
• Flash Point: 177.5°C
• Refractive Index: 1.787
• PSA: 45.75
• LogP: 4.07190